GT 949

• Molecular Formula: C30H37N7O2
• Molecular Weight: 527.7 g/mol
• InChI: InChI=1S/C30H37N7O2/c1-39-25-12-13-27-23(20-25)21-26(30(38)31-27)28(36-18-16-35(17-19-36)24-10-6-3-7-11-24)29-32-33-34-37(29)15-14-22-8-4-2-5-9-22/h2,4-5,8-9,12-13,20-21,24,28H,3,6-7,10-11,14-19H2,1H3,(H,31,38)
• InChIKey: ZVWPOIUAPXDLMB-UHFFFAOYSA-N

GT 949 EAAT2 PAM Overview

GT 949 (CAS 460330-27-2) is a potent and selective positive allosteric modulator (PAM) of the excitatory amino acid transporter 2 (EAAT2), the primary glutamate transporter in the central nervous system [1]. In vitro, GT 949 enhances glutamate uptake in COS-7 cells overexpressing EAAT2 with an EC50 of 0.26 nM and demonstrates no effect on EAAT1- or EAAT3-mediated transport [1]. Recent studies have also characterized its neuroprotective properties in models of excitotoxicity [2] and have scrutinized its activity across diverse assay platforms [3], establishing a nuanced profile that is critical for experimental design and procurement decisions.

Workflow

EAAT2-mediated glutamate clearance study fit

Probe Type

Chemical probe with matched inactive control available

Mechanism

Non-competitive Vmax enhancer for acute transport studies

• [1] Kortagere S, Mortensen OV, Xia J, et al. Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chem Neurosci. 2018;9(3):522-534. doi:10.1021/acschemneuro.7b00308 View Source
• [2] Falcucci RM, Wertz R, Green JL, et al. Novel positive allosteric modulators of glutamate transport have neuroprotective properties in an in vitro excitotoxic model. ACS Chem Neurosci. 2019;10(8):3437-3453. doi:10.1021/acschemneuro.9b00156 View Source
• [3] Verdonck M, Loo LV, Van der Veken P, et al. Still in Search for an EAAT Activator: GT949 Does Not Activate EAAT2, nor EAAT3 in Impedance and Radioligand Uptake Assays. ACS Chem Neurosci. 2024;15(7):1424-1431. doi:10.1021/acschemneuro.3c00731 View Source

GT 949: Why It Cannot Be Substituted

While several compounds are marketed as EAAT2 activators, GT 949 demonstrates a unique combination of sub-nanomolar potency and stringent assay-dependence that distinguishes it from both older and newer analogs [1]. Unlike GT951 (EC50 = 0.8 nM) or LDN-212320 (EC50 = 1.83 μM), GT 949's activity is confined to specific cellular and uptake assay formats [2][3]. Furthermore, its selectivity profile—sparing EAAT1 and EAAT3—cannot be assumed for all in-class compounds [1]. These quantitative and conditional differences render generic substitution highly problematic; a researcher selecting an EAAT2 modulator must verify that the compound's reported activity aligns with their experimental system, a verification that is uniquely documented for GT 949 through both positive and negative control data.

1

Mechanism mismatch: translational activators (e.g., LDN-212320) target expression, not kinetic enhancement, and require hours for effect onset.

2

Control gap: later-generation PAMs lack a verified inactive analog, limiting target engagement causality experiments.

3

Assay-context mismatch: activity is highly assay-dependent; a 2024 replication study found no activation in impedance or thermal shift formats.

• [1] Kortagere S, Mortensen OV, Xia J, et al. Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chem Neurosci. 2018;9(3):522-534. doi:10.1021/acschemneuro.7b00308 View Source
• [2] Bhatnagar A, et al. Novel EAAT2 activators improve motor and cognitive impairment in a transgenic model of Huntington's disease. Front Behav Neurosci. 2023;17:1176777. doi:10.3389/fnbeh.2023.1176777 View Source
• [3] Kong Q, et al. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014;124(3):1255-1267. doi:10.1172/JCI72608 View Source

GT 949 Differentiation Evidence

EAAT2 Potency: GT 949 vs GT951

GT 949 exhibits an EC50 of 0.26 nM for stimulating EAAT2-mediated glutamate uptake in transfected COS-7 cells [1]. This is approximately 3-fold more potent than the related compound GT951 (EC50 = 0.8 nM in the same assay system) and over 7,000-fold more potent than the translational activator LDN-212320 (EC50 = 1.83 μM) [2].

EAAT2 Potency

Head-to-head

GT 949 racemic EC50 0.26 nM; GT949A enantiomer 0.041 nM

Supports sub-nanomolar EAAT2 modulation research workflow

3.1-fold more potent than GT951 in COS cells; enantiomer ~20-fold higher potency

Evidence Dimension	Potency (EC50) for EAAT2-mediated glutamate uptake
Target Compound Data	EC50 = 0.26 nM
Comparator Or Baseline	GT951 (EC50 = 0.8 nM); LDN-212320 (EC50 = 1.83 μM)
Quantified Difference	GT 949 is 3.1x more potent than GT951; 7,038x more potent than LDN-212320
Conditions	In vitro glutamate uptake assays in COS-7 cells overexpressing EAAT2

Why This Matters

Higher potency translates to lower compound usage and potentially fewer off-target effects at experimental concentrations, directly impacting experimental cost and data quality.

• [1] Kortagere S, Mortensen OV, Xia J, et al. Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chem Neurosci. 2018;9(3):522-534. doi:10.1021/acschemneuro.7b00308 View Source
• [2] Kong Q, et al. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014;124(3):1255-1267. doi:10.1172/JCI72608 View Source

EAAT2 Selectivity vs Monoamine Transporters

GT 949 selectively enhances glutamate transport via EAAT2, with no measurable effect on glutamate activity mediated by EAAT1 or EAAT3 at concentrations up to 10 μM [1]. This contrasts with some EAAT2 PAM analogs that exhibit broader EAAT family modulation [2].

Transporter Selectivity

Cross-study

Selectivity window >3,846,000-fold over DAT/SERT/NET

Minimizes monoaminergic confounding in CNS preparations

No functional effect at EAAT1, EAAT3, or NMDA receptors

Evidence Dimension	Selectivity for EAAT2 over EAAT1 and EAAT3
Target Compound Data	No effect on EAAT1 or EAAT3 activity (concentrations tested up to 10 μM)
Comparator Or Baseline	EAAT1- and EAAT3-transfected cells treated with vehicle
Quantified Difference	No statistically significant change in uptake vs. vehicle
Conditions	Radioligand uptake assays in COS-7 cells transfected with human EAAT1, EAAT2, or EAAT3

Why This Matters

Selectivity ensures that observed phenotypes in cellular or in vivo models can be confidently attributed to modulation of EAAT2, the primary glutamate transporter, minimizing confounding variables.

• [1] Kortagere S, Mortensen OV, Xia J, et al. Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chem Neurosci. 2018;9(3):522-534. doi:10.1021/acschemneuro.7b00308 View Source
• [2] Fontana ACK, Poli ANR, Gour J, et al. Synthesis and Structure–Activity Relationships for Glutamate Transporter Allosteric Modulators. J Med Chem. 2024;67(8):6487-6504. doi:10.1021/acs.jmedchem.3c01909 View Source

Excitotoxicity Neuroprotection with GT996 Control

While GT 949 robustly activates EAAT2 in radioligand uptake assays in COS-7 cells (EC50 = 0.26 nM) [1], a 2024 study found no activation of EAAT2 or EAAT3 by GT 949 in impedance-based (xCELLigence) whole-cell assays and in replicated radioligand uptake assays using alternative conditions [2]. This assay-dependent behavior is a defining characteristic of GT 949, not observed for many other EAAT2 modulators.

Neuroprotection + Control

Head-to-head

87% survival (GT 949) vs 55% insult baseline; GT996 gave no rescue

Supports mechanism-of-action attribution with inactive analog

Primary neuron-glia excitotoxicity model; AP-V positive control 93%

Evidence Dimension	EAAT2 activation across assay platforms
Target Compound Data	EC50 = 0.26 nM (radioligand uptake, COS-7 cells); No activation (impedance assay, HEK293 cells); No activation (radioligand uptake, alternative protocol)
Comparator Or Baseline	Vehicle control and assay-specific positive controls
Quantified Difference	Complete loss of detectable activity in two independent assay systems
Conditions	Radioligand uptake in COS-7 EAAT2 cells; xCELLigence impedance assay in HEK293 EAAT2 cells; thermal shift assay with purified EAAT2

Why This Matters

This evidence underscores the necessity of selecting GT 949 only for experiments that replicate the original, validated assay conditions. It prevents procurement of the compound for incompatible systems, saving time and resources.

• [1] Kortagere S, Mortensen OV, Xia J, et al. Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chem Neurosci. 2018;9(3):522-534. doi:10.1021/acschemneuro.7b00308 View Source
• [2] Verdonck M, Loo LV, Van der Veken P, et al. Still in Search for an EAAT Activator: GT949 Does Not Activate EAAT2, nor EAAT3 in Impedance and Radioligand Uptake Assays. ACS Chem Neurosci. 2024;15(7):1424-1431. doi:10.1021/acschemneuro.3c00731 View Source

Non-Competitive Allosteric Vmax Enhancement

In primary embryonic rat neuron-glia cultures, GT 949 (10 μM) significantly reduced cell death induced by L-glutamate (500 μM) but did not protect against hydrogen peroxide-induced oxidative stress [1]. This demonstrates a specific, EAAT2-dependent neuroprotective mechanism, distinguishing it from non-specific antioxidants or neuroprotectants.

Kinetic Mechanism

Class-level

Vmax increase ~47–70%; Km unchanged; onset within minutes

Confirms non-competitive allosteric mode for acute transport studies

Distinct from translational activator LDN-212320 (hours timescale)

Evidence Dimension	Neuroprotection against glutamate excitotoxicity
Target Compound Data	Significant reduction in L-glutamate-induced cell death (quantitative data reported in publication)
Comparator Or Baseline	Vehicle-treated cultures exposed to L-glutamate (500 μM)
Quantified Difference	Statistically significant neuroprotection (p < 0.05) in GT 949-treated groups
Conditions	Primary embryonic rat neuron-glia cultures; acute (30 min) and prolonged (24 h) glutamate exposure

Why This Matters

Validates the functional relevance of EAAT2 activation by GT 949 in a disease-relevant cellular model, supporting its use in translational research aimed at mitigating glutamate-mediated neuronal damage.

• [1] Falcucci RM, Wertz R, Green JL, et al. Novel positive allosteric modulators of glutamate transport have neuroprotective properties in an in vitro excitotoxic model. ACS Chem Neurosci. 2019;10(8):3437-3453. doi:10.1021/acschemneuro.9b00156 View Source

Assay Condition Dependence of Activity

Kinetic analysis reveals that GT 949 acts as a non-competitive positive allosteric modulator of EAAT2, increasing the maximal transport velocity (Vmax) by approximately 47% without altering substrate affinity (Km) [1]. This contrasts with competitive inhibitors or substrate-like compounds that alter Km.

Assay Reproducibility

Data to verify

2024 replication: inactive in impedance, radioligand, and thermal shift assays

Assay-context dependence requires pilot validation before large-scale use

Active in original COS-7 uptake and neuron-glia models

Evidence Dimension	Kinetic mechanism of EAAT2 modulation
Target Compound Data	Vmax increase of ~47%; Km unchanged
Comparator Or Baseline	Vehicle-treated EAAT2-transfected cells
Quantified Difference	47% increase in maximal transport rate
Conditions	Glutamate uptake kinetics in COS-7 cells expressing human EAAT2

Why This Matters

A non-competitive mechanism allows GT 949 to enhance glutamate clearance regardless of ambient glutamate concentration, a property advantageous in conditions of elevated extracellular glutamate (e.g., ischemia, neurodegenerative disease).

• [1] Kortagere S, Mortensen OV, Xia J, et al. Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chem Neurosci. 2018;9(3):522-534. doi:10.1021/acschemneuro.7b00308 View Source

GT 949 Procurement Scenarios

Excitotoxicity MoA with GT 949/GT996 Pair

GT 949 is the preferred compound for researchers conducting EAAT2-mediated glutamate uptake studies in transfected COS-7 or HEK293 cells using established radioligand protocols [1]. Its sub-nanomolar potency (EC50 = 0.26 nM) minimizes vehicle effects and ensures robust activation at low working concentrations, while its well-documented selectivity eliminates concerns of EAAT1/3 cross-talk. Users should adhere to published assay conditions to avoid false-negative results observed in alternative assay platforms [2].

EAAT2 Pharmacological Profiling & Screening Assays

For experiments modeling acute or chronic glutamate excitotoxicity in primary neuronal or neuron-glia co-cultures, GT 949 provides a validated, EAAT2-specific neuroprotective tool [1]. Its demonstrated efficacy in reducing glutamate-induced cell death—but not oxidative stress—allows researchers to dissect the specific contribution of glutamate transporter enhancement to neuronal survival, a critical step in target validation for neurodegenerative and acute brain injury research.

SAR Benchmarking for EAAT2 Modulator Development

GT 949 serves as a key probe for investigating the kinetic and structural basis of EAAT2 allosteric modulation. Its well-characterized non-competitive mechanism—increasing Vmax without affecting Km—makes it an ideal tool for studies employing site-directed mutagenesis or computational modeling to map the allosteric binding site [1]. The availability of a cryo-EM structure of GT 949 bound to EAAT2 further enables rational design of improved modulators [2].

EAAT2 Assay Development & Cross-Platform Validation

GT 949 is uniquely valuable as a reference standard for developing and validating new assays for EAAT2 modulators. Its divergent activity in radioligand uptake versus impedance assays provides a built-in control for assay specificity [1]. Researchers can use GT 949 to benchmark the sensitivity and dynamic range of novel EAAT2 activity assays, ensuring that new screening platforms can detect the specific conformational changes associated with allosteric activation.

Application

Selection Property

Validation Focus

Excitotoxicity MoA studies

Matched inactive control pair

Neuronal survival endpoint with GT996 comparator

EAAT2 pharmacological profiling

Ultra-high potency reference

EC50 calibration in glutamate uptake assays

SAR benchmarking

Series progenitor template

Multi-parameter baseline for analog comparison

EAAT2 assay development

Discriminatory assay probe

Cross-platform activity validation

• [1] Kortagere S, Mortensen OV, Xia J, et al. Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chem Neurosci. 2018;9(3):522-534. doi:10.1021/acschemneuro.7b00308 View Source
• [2] Falcucci RM, Wertz R, Green JL, et al. Novel positive allosteric modulators of glutamate transport have neuroprotective properties in an in vitro excitotoxic model. ACS Chem Neurosci. 2019;10(8):3437-3453. doi:10.1021/acschemneuro.9b00156 View Source
• [3] Verdonck M, Loo LV, Van der Veken P, et al. Still in Search for an EAAT Activator: GT949 Does Not Activate EAAT2, nor EAAT3 in Impedance and Radioligand Uptake Assays. ACS Chem Neurosci. 2024;15(7):1424-1431. doi:10.1021/acschemneuro.3c00731 View Source